2-[1-(2-Methylpropyl)piperidin-2-yl]propan-2-amine

• Molecular Formula: C12H26N2
• Molecular Weight: 198.35 g/mol
• IUPAC Name: 2-[1-(2-methylpropyl)piperidin-2-yl]propan-2-amine
• InChI: InChI=1S/C12H26N2/c1-10(2)9-14-8-6-5-7-11(14)12(3,4)13/h10-11H,5-9,13H2,1-4H3
• InChI Key: NZGYAZPMZVKLDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCCCC1C(C)(C)N

Description

2-[1-(2-Methylpropyl)piperidin-2-yl]propan-2-amine is a compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and alkaloids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(2-Methylpropyl)piperidin-2-yl]propan-2-amine involves multiple steps, including cyclization, hydrogenation, and amination reactions. One common method involves the cyclization of appropriate precursors followed by hydrogenation to form the piperidine ring. Amination reactions are then used to introduce the amine group .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include the use of catalysts and controlled reaction environments to facilitate the desired chemical transformations .

Chemical Reactions Analysis

Types of Reactions

2-[1-(2-Methylpropyl)piperidin-2-yl]propan-2-amine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

2-[1-(2-Methylpropyl)piperidin-2-yl]propan-2-amine has various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 2-[1-(2-Methylpropyl)piperidin-2-yl]propan-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine derivatives such as:

• 2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine
• 2,2-Dimethyl-1-pyridin-2-yl-propan-1-one

Uniqueness

2-[1-(2-Methylpropyl)piperidin-2-yl]propan-2-amine is unique due to its specific structural features and the presence of both piperidine and amine groups.